Cas no 1914939-86-8 (Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro-)

• Product Name: Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro-
• CAS No: 1914939-86-8
• MF: C₁₁H₁₃F₃N₂O₃S
• MW: 310.292732000351
• CID: 5325210
• Update Time: 2025-06-14

Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro-

• Inchi： 1S/C11H13F3N2O3S/c12-11(13,14)10(17)16-7-1-2-8-3-5-9(6-4-8)20(15,18)19/h3-6H,1-2,7H2,(H,16,17)(H2,15,18,19)
• InChI Key： QJHGQPFIOKJYCC-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(F)(F)F

Additional information on Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro-

Recent Advances in the Study of Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro- (CAS: 1914939-86-8)

In recent years, the compound Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro- (CAS: 1914939-86-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamide and aminosulfonyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The primary focus of recent studies has been on the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with sulfonylurea receptors (SURs), which are critical in regulating insulin secretion. This interaction suggests potential applications in the treatment of diabetes mellitus. Additionally, its trifluoroacetamide moiety has been linked to enhanced metabolic stability, making it a candidate for further drug development.

One of the key advancements in the synthesis of Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro- involves the optimization of reaction conditions to improve yield and purity. Recent publications have detailed novel catalytic methods that reduce byproduct formation and enhance scalability. These methodological improvements are crucial for the compound's transition from laboratory-scale synthesis to industrial production.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. For instance, a 2023 study demonstrated its high bioavailability and prolonged half-life in rodent models, attributes that are highly desirable for therapeutic agents. Moreover, its low toxicity profile at effective doses underscores its potential as a safe and efficacious drug candidate.

Looking ahead, researchers are exploring the compound's applicability beyond diabetes treatment. Preliminary data suggest its efficacy in neurodegenerative diseases, owing to its ability to cross the blood-brain barrier and modulate neuronal activity. However, further studies are needed to validate these findings and explore possible side effects.

In conclusion, Acetamide, N-[3-[4-(aminosulfonyl)phenyl]propyl]-2,2,2-trifluoro- (CAS: 1914939-86-8) represents a versatile and promising molecule in the realm of chemical biology and pharmaceuticals. Its unique structural features and biological activities warrant continued investigation, with the potential to yield groundbreaking therapeutic solutions. Future research should focus on clinical trials to translate these findings into tangible medical advancements.